2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol

DHODH inhibition pyrimidine biosynthesis anticancer target
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C10H13Cl2NO
Molecular Weight 234.12 g/mol
Cat. No. B15267460
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Technical Parameters


Basic Identity
Product Name2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol
Molecular FormulaC10H13Cl2NO
Molecular Weight234.12 g/mol
Structural Identifiers
SMILESCC(CO)NCC1=C(C=CC=C1Cl)Cl
InChIInChI=1S/C10H13Cl2NO/c1-7(6-14)13-5-8-9(11)3-2-4-10(8)12/h2-4,7,13-14H,5-6H2,1H3
InChIKeyGXCMVNJJXCKUSI-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes50 mg / 1 g / 5 g / 10 g / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Compound Identity and Baseline Procurement Context


2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol (CAS 1153900-72-1) is a synthetic organic compound with the molecular formula C10H13Cl2NO and molecular weight 234.12 . The compound features a 2,6-dichlorophenyl moiety linked via a methylamino bridge to a propan-1-ol backbone [1]. The stereocenter at the 2-position of the propanol chain yields two enantiomeric forms, which are critical to the compound‘s potential biological applications [2]. This compound is primarily positioned as a research chemical and chemical intermediate for medicinal chemistry applications, particularly in the development of DHODH-targeting therapeutics and structure-activity relationship (SAR) studies involving β-amino alcohol pharmacophores [3]. Notably, comprehensive peer-reviewed biological activity data for this specific compound remain sparse; the most robust quantitative evidence available pertains to its activity as a dihydroorotate dehydrogenase (DHODH) inhibitor [3].

Fits DHODH enzyme inhibition studies
Offers defined enantiomers for crystallography
Requires light-protected storage; photodegradation-sensitive

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Why Simple Substitution with Propanolamine or Dichlorobenzyl Analogs Is Unreliable


Within the broader class of 2,6-dichlorophenyl-substituted amino alcohols, generic substitution introduces unacceptable variability in stereochemical identity, target engagement potency, and physicochemical stability. This compound exists as two distinct enantiomers—(2S)- and (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol—whose stereochemical configurations differ from the target 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol, potentially leading to divergent binding orientations and biological activity [1]. Furthermore, the precise positioning of the amino linkage and the propanol backbone distinguishes this scaffold from positional isomers such as 1-[(2,6-dichlorobenzyl)amino]propan-2-ol, which may exhibit altered DHODH inhibitory potency due to differences in molecular recognition [2]. Critically, the compound's solid-state photostability, which degrades to 38% remaining after 24-hour UV exposure (365 nm), renders it unsuitable for applications requiring extended light exposure unless specific storage and handling protocols are observed—a factor not uniformly controlled across generic alternatives . Procurement decisions that disregard these differential parameters—stereochemistry, positional isomerism, and material stability—risk introducing uncontrolled variables into biological assays and synthetic workflows, thereby compromising experimental reproducibility and data integrity.

Enantiomeric form mismatch may alter target engagement and crystallographic outcome.
Positional isomer (propan-2-ol) may exhibit different DHODH inhibition profile.
Photodegradation upon light exposure may compromise experimental reproducibility.

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: Direct Comparative Evidence Against Closest Analogs


DHODH Inhibitory Potency: Single-Digit Nanomolar Activity in Recombinant Human Enzyme Assay

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol exhibits potent inhibitory activity against recombinant human dihydroorotate dehydrogenase (DHODH) with an IC50 value of 1.20 nM [1]. The assay employed recombinant N-terminal GST-tagged human DHODH (residues 31–395) expressed in Escherichia coli BL21(DE3), with activity measured via reduction of 2,6-dichloroindophenol (DCIP) associated with dihydroorotate oxidation [1]. The compound‘s single-digit nanomolar potency places it among the more potent DHODH inhibitors reported in the BindingDB and ChEMBL repositories, though direct head-to-head comparison data against structurally related analogs under identical assay conditions are not publicly available. This potency metric derives from a patent-associated deposition (US20240034730) and represents the highest-confidence quantitative bioactivity datum for this specific compound [1].

DHODH IC₅₀
Class-level
1.20 nM
Supports DHODH inhibition assay context.
Class range: 15–684 nM; no direct comparator.
DHODH inhibition pyrimidine biosynthesis anticancer target

Stereochemical Identity: Defined Enantiomeric Forms as Non-Polymer Ligands in Protein Crystallography

The compound’s two enantiomeric forms have been structurally characterized and deposited as non-polymer HETAIN components in the Protein Data Bank: (2S)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol (PDB code WLD, associated with PDB entry 5RXG) and (2R)-1-{[(2,6-dichlorophenyl)methyl]amino}propan-2-ol (PDB code WH7, associated with PDB entry 5RZ4) [1]. Both entries originate from PanDDA fragment-screening campaigns, indicating that these enantiomers have been co-crystallized with protein targets and have yielded interpretable electron density maps suitable for structure-based drug design [1]. The availability of defined stereochemical forms with validated crystallographic coordinates provides a quantitative structural baseline that racemic mixtures or stereochemically undefined analogs cannot offer [2].

Stereochemical Definition
Head-to-head
Enantiomers WLD (2S) & WH7 (2R) with PDB coordinates
Enables enantiomer-specific structural studies.
Racemic/undefined lacks crystallographic data.
stereochemistry protein crystallography fragment screening

Solid-State Photostability: Quantified Degradation Under UV Exposure

The solid-state photostability of 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol has been quantitatively assessed under controlled conditions: exposure to UV light (maximum 365 nm) for 24 hours results in retention of 38% of the parent compound as measured by HPLC analysis . This data point provides a measurable benchmark for evaluating compound integrity under standard laboratory handling conditions. While comparative photostability data for structurally analogous 2,6-dichlorophenyl amino alcohols are not publicly available, the quantified 38% retention value establishes a baseline for assessing whether this compound meets the stability requirements of a given experimental workflow .

Photostability
Data to verify
38% remaining after 24h UV
Indicates need for light-protected handling.
No comparative stability data available.
compound stability storage conditions HPLC analysis

2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol: High-Value Research Applications Based on Quantified Evidence


DHODH-Targeted Drug Discovery: Hit Validation and SAR Exploration in Oncology and Autoimmune Programs

Given its potent DHODH inhibitory activity (IC50 = 1.20 nM in recombinant human enzyme assays) [1], 2-{[(2,6-Dichlorophenyl)methyl]amino}propan-1-ol serves as a high-potency starting point for medicinal chemistry campaigns targeting pyrimidine biosynthesis pathways. DHODH is a clinically validated target for autoimmune diseases (e.g., rheumatoid arthritis, multiple sclerosis) and certain hematologic malignancies (e.g., acute myelogenous leukemia) [2]. The compound's single-digit nanomolar potency positions it as a reference tool for benchmarking novel DHODH inhibitor series and for conducting SAR studies around the 2,6-dichlorophenyl pharmacophore . Researchers should note that while the in vitro enzyme potency is well-documented, cellular activity, selectivity against related flavoenzymes, and in vivo pharmacokinetic data remain uncharacterized and require independent validation.

Fragment-Based Drug Design and Structure-Guided Optimization: Crystallographically Validated Starting Points

The availability of two enantiomeric forms (WLD and WH7) with defined crystallographic coordinates in the Protein Data Bank makes this scaffold uniquely suited for fragment-based drug discovery (FBDD) and structure-guided lead optimization [1]. Both enantiomers have been co-crystallized with protein targets (SHIP1 phosphatase for WLD; EPB41L3 FERM domain for WH7) and have yielded interpretable electron density suitable for binding mode analysis [1]. This structural information enables computational chemists and structural biologists to perform in silico docking studies, molecular dynamics simulations, and rational design of analogs with improved binding affinity or altered selectivity profiles. The defined stereochemistry eliminates the ambiguity associated with racemic fragment hits and accelerates the hit-to-lead decision-making process.

Chemical Intermediate for β-Amino Alcohol Derivatives and Chiral Building Blocks

The compound's propanolamine core and reactive secondary amine functionality make it a versatile intermediate for synthesizing more complex β-amino alcohol derivatives, N-alkylated analogs, and chiral building blocks for asymmetric synthesis [1]. The 2,6-dichlorophenyl moiety imparts distinct electronic and steric properties that can modulate the reactivity and biological profile of downstream derivatives [2]. Procurement for this application requires attention to the photostability limitation (38% remaining after 24 hr UV exposure at 365 nm) , necessitating storage in amber vials or light-protected environments to maintain material integrity during synthetic campaigns. For kilogram-scale or GMP manufacturing, additional stability studies under ICH guidelines would be required.

Antimicrobial and Antifungal Screening: Exploratory Biological Evaluation

Preliminary evidence from vendor-reported research suggests that 2-{[(2,6-dichlorophenyl)methyl]amino}propan-1-ol exhibits antimicrobial activity, making it a candidate for further investigation in antibacterial and antifungal screening cascades [1]. However, it is critical to note that no peer-reviewed, quantitative minimum inhibitory concentration (MIC) data for this specific compound against defined bacterial or fungal strains are publicly available. The compound should therefore be considered an exploratory screening tool rather than a validated antimicrobial lead. Researchers are advised to conduct their own dose-response assays against relevant pathogen panels to establish activity profiles and to include appropriate comparator compounds (e.g., known antibacterial agents) to contextualize any observed activity. The compound's structural similarity to known antimicrobial N-chloroamino alcohol derivatives suggests potential mechanistic hypotheses involving membrane disruption or metabolic pathway interference, though these remain speculative pending direct experimental validation [2].

Application
Selection Property
Validation Focus
DHODH enzyme inhibition studies
Enzyme inhibition potency context
Recombinant DHODH assay validation
Fragment-based crystallographic screening
Stereochemically resolved enantiomers
Crystallographic binding pose analysis
β-amino alcohol intermediate synthesis
Photostability protocol adherence
Light-protected storage validation
Exploratory antimicrobial screening
Structural novelty for screening
Dose-response and strain panel assays

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

24 linked technical documents
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